Cas no 2138175-70-7 (5-methyl-8-(trifluoromethyl)azocan-2-one)

• Product Name: 5-methyl-8-(trifluoromethyl)azocan-2-one
• CAS No: 2138175-70-7
• MF: C₉H₁₄F₃NO
• MW: 209.208773136139
• CID: 6487296
• PubChem ID: 165475508
• Update Time: 2025-05-20

5-methyl-8-(trifluoromethyl)azocan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-8-(trifluoromethyl)azocan-2-one
• 2138175-70-7
• EN300-1124124

• Inchi： 1S/C9H14F3NO/c1-6-2-4-7(9(10,11)12)13-8(14)5-3-6/h6-7H,2-5H2,1H3,(H,13,14)
• InChI Key： AMPSDFQDDAAUSQ-UHFFFAOYSA-N
• SMILES： FC(C1CCC(C)CCC(N1)=O)(F)F

Computed Properties

• Exact Mass: 209.10274856g/mol
• Monoisotopic Mass: 209.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-methyl-8-(trifluoromethyl)azocan-2-one

Introduction to 5-methyl-8-(trifluoromethyl)azocan-2-one (CAS No. 2138175-70-7) in Modern Chemical Research

The compound 5-methyl-8-(trifluoromethyl)azocan-2-one, identified by the CAS number 2138175-70-7, represents a significant advancement in the field of organic synthesis and pharmaceutical development. Its unique structural features, characterized by a conjugated azocane ring system substituted with a methyl group at the 5-position and a trifluoromethyl group at the 8-position, make it a versatile intermediate for various synthetic applications. This introduction explores the compound's chemical properties, potential applications, and its relevance in contemporary research, emphasizing its role in the development of novel bioactive molecules.

Chemical Structure and Properties

The molecular formula of 5-methyl-8-(trifluoromethyl)azocan-2-one is C₉H₇F₃NO₂, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. The azocane ring introduces rigidity to the molecular framework, influencing its interactions with biological targets. These structural attributes make it an attractive candidate for further functionalization in drug discovery pipelines.

Synthetic Applications

The synthesis of 5-methyl-8-(trifluoromethyl)azocan-2-one involves multi-step organic transformations that highlight its synthetic utility. The introduction of the trifluoromethyl group can be achieved through halogen-metal exchange followed by triflation, while the azocane core can be constructed via cyclization reactions. These synthetic strategies are not only efficient but also scalable, making the compound accessible for large-scale production in industrial settings.

Pharmaceutical Potential

Recent studies have demonstrated the pharmaceutical potential of derivatives of 5-methyl-8-(trifluoromethyl)azocan-2-one. The trifluoromethyl substituent is known to improve binding affinity to biological receptors, a phenomenon attributed to its ability to modulate electronic properties and hydrophobic interactions. Researchers have explored its derivatives as kinase inhibitors, where the azocane ring system serves as a scaffold for selective binding. Additionally, modifications at the 5-position have been investigated for their impact on metabolic stability and pharmacokinetic profiles.

Biological Activity and Mechanism of Action

The biological activity of 5-methyl-8-(trifluoromethyl)azocan-2-one and its derivatives has been extensively studied in vitro and in vivo. Initial investigations revealed inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Further research has explored its interaction with transcription factors, where the compound's ability to modulate protein-protein interactions could lead to novel therapeutic strategies. The trifluoromethyl group plays a crucial role in these interactions by enhancing binding affinity and selectivity.

Emerging Research Trends

The field of medicinal chemistry continues to evolve with new methodologies for drug discovery and development. The use of computational chemistry and high-throughput screening has accelerated the identification of promising candidates like 5-methyl-8-(trifluoromethyl)azocan-2-one. Advanced spectroscopic techniques such as NMR and mass spectrometry have provided insights into its structural dynamics and interactions with biological targets. These advancements are not only improving our understanding of the compound's mechanism of action but also guiding future synthetic modifications.

Future Prospects

The future prospects for 5-methyl-8-(trifluoromethyl)azocan-2-one are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced efficacy and reduced side effects. The compound's versatility as a synthetic intermediate ensures its continued relevance in the development of next-generation bioactive molecules.